Cas no 1592913-96-6 (5-{4-(methylsulfanyl)butan-2-ylamino}pyridine-2-carbonitrile)

• Product Name: 5-{4-(methylsulfanyl)butan-2-ylamino}pyridine-2-carbonitrile
• CAS No: 1592913-96-6
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6208110
• PubChem ID: 115681022
• Update Time: 2024-01-11

5-{4-(methylsulfanyl)butan-2-ylamino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-{4-(methylsulfanyl)butan-2-ylamino}pyridine-2-carbonitrile
• 1592913-96-6
• 5-{[4-(methylsulfanyl)butan-2-yl]amino}pyridine-2-carbonitrile
• EN300-1274208

• Inchi： 1S/C11H15N3S/c1-9(5-6-15-2)14-11-4-3-10(7-12)13-8-11/h3-4,8-9,14H,5-6H2,1-2H3
• InChI Key： RFNKUUYLJQMXIU-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)NC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74Ų